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Compound of Interest

Compound Name: 3-Methoxypropanal

Cat. No.: B1583901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxypropanal, with the CAS registry number 2806-84-0, is an organic compound

characterized by the presence of both an aldehyde and an ether functional group.[1][2][3] This

bifunctionality makes it a versatile building block in organic synthesis. Its pleasant odor has

also led to its use in the flavor and fragrance industry. This technical guide provides a detailed

overview of its chemical and physical properties, synthesis methodologies, safety and handling

protocols, and a summary of its known applications. Notably, there is a significant lack of

specific data in the public domain regarding the biological activity and metabolic fate of 3-
Methoxypropanal.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methoxypropanal is presented in

the tables below. This data has been aggregated from various chemical databases and

literature sources.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C4H8O2 [1][2][3]

Molecular Weight 88.11 g/mol [1][2]

Appearance Colorless to brown liquid [4]

Boiling Point 111.3 - 150 °C [5][6][7][8][9]

Melting Point 77 - 77.5 °C [3][4][6][10]

Flash Point 18 - 38 °C [4][6][7][8][9]

Density 0.896 g/cm³ [6][8][9]

Refractive Index 1.375 [6][8][9]

Solubility
Soluble in chloroform, slightly

soluble in acetonitrile.
[4][6][10]

Table 2: Spectroscopic Data
Technique Data Available Source(s)

Nuclear Magnetic Resonance

(NMR)
1H NMR, 13C NMR [11][12]

Infrared (IR) Spectroscopy FTIR spectra available [11][12]

Mass Spectrometry (MS)

Mass spectrum (electron

ionization), GC-MS data

available

[11][12][13]

Raman Spectroscopy Raman spectrum available [11][12]

Synthesis and Manufacturing
3-Methoxypropanal can be synthesized through several routes. The two primary methods

found in the literature are the oxidation of 3-methoxy-1-propanol and the hydroformylation of

methyl vinyl ether.
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Oxidation of 3-Methoxy-1-propanol
This is a common laboratory-scale synthesis method for aldehydes. A suitable oxidizing agent,

such as pyridinium chlorochromate (PCC) or a Swern oxidation, is used to convert the primary

alcohol functionality of 3-methoxy-1-propanol into an aldehyde.

Experimental Protocol (General Procedure):

To a stirred solution of an appropriate oxidizing agent (e.g., pyridinium chlorochromate) in a

suitable solvent (e.g., dichloromethane), add 3-methoxy-1-propanol (1 equivalent) at room

temperature.

Stir the reaction mixture for a specified time until the starting material is consumed

(monitored by TLC or GC).

Upon completion, the reaction mixture is worked up by filtering through a pad of silica gel or

celite to remove the oxidant byproducts.

The filtrate is concentrated under reduced pressure.

The crude product is then purified by distillation or column chromatography to yield 3-
methoxypropanal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1583901?utm_src=pdf-body
https://www.benchchem.com/product/b1583901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material Reaction Step

Workup & Purification

Final Product

3-Methoxy-1-propanol

Oxidation

Oxidizing Agent (e.g., PCC) Solvent (e.g., Dichloromethane)

Filtration

Concentration

Purification (Distillation/Chromatography)

3-Methoxypropanal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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